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Introduction
1-(2-Methyl-5-nitrophenyl)guanidine nitrate is a key chemical intermediate, recognized for its

crucial role in the synthesis of the targeted anticancer drug, Imatinib. This technical guide

provides a comprehensive overview of its chemical properties, detailed experimental protocols

for its synthesis and analysis, and its place within the broader context of pharmaceutical

manufacturing. The presence of both a nitro group and a guanidine moiety in its structure

makes it a compound of interest for further research in medicinal chemistry.[1]

Chemical and Physical Properties
A summary of the known quantitative properties of 1-(2-Methyl-5-nitrophenyl)guanidine
nitrate is presented below. These values have been compiled from various chemical suppliers

and safety data sheets.
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Property Value Source(s)

Molecular Formula C₈H₁₁N₅O₅ [2]

Molecular Weight 257.21 g/mol [3]

CAS Number 152460-08-7 [4]

Appearance
White to off-white or light

yellow solid/powder
[3][5]

Melting Point 218-219 °C [1][6]

Purity (as per suppliers) >97.0% (HPLC) [3]

Solubility Soluble in water. [6][7]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place.

[3]

Experimental Protocols
Synthesis of 1-(2-Methyl-5-nitrophenyl)guanidine Nitrate
The synthesis of this compound is a critical step in the manufacturing pathway of Imatinib.[8] A

common method involves the reaction of 2-methyl-5-nitroaniline with cyanamide in the

presence of an acid. The following protocol is adapted from patent literature, which describes

the formation of the guanidine nitrate salt.[2]
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Caption: Synthesis workflow for 1-(2-Methyl-5-nitrophenyl)guanidine nitrate.

Materials:

2-methyl-5-nitroaniline

50% aqueous cyanamide solution

Concentrated nitric acid

Ethanol

Procedure:

To a suitable reaction vessel, add 2-methyl-5-nitroaniline (121.72 g) and 50% aqueous

cyanamide solution (100.8 g).[2]
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Add ethanol (160 ml) to the mixture.[2]

Stir the mixture and heat to 70°C.[2]

Slowly add concentrated nitric acid (50 ml) to the reaction mixture. Caution: This step may be

exothermic.

After the addition of nitric acid, heat the mixture to reflux and maintain for approximately 3

hours.[2]

After the reaction is complete, cool the mixture to 45°C and then allow it to stand to cool

down further and crystallize.[2]

Collect the precipitated solid by suction filtration.[2]

Wash the filter cake with ethanol (150 ml).[2]

Dry the resulting yellow-white solid to obtain 1-(2-methyl-5-nitrophenyl)guanidine nitrate.

The reported yield for a similar process is approximately 87%.[2]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The purity of 1-(2-Methyl-5-nitrophenyl)guanidine nitrate is typically assessed by reverse-

phase HPLC. While a specific, detailed protocol is not readily available in the public domain,

the following general conditions have been reported.

General HPLC Parameters:

Column: A reverse-phase column such as Newcrom R1 is suggested.[9]

Mobile Phase: A mixture of acetonitrile and water with an acid modifier.[9]

For standard analysis, phosphoric acid can be used.[9]

For Mass Spectrometry (MS) compatible applications, formic acid should be used as the

modifier.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://eureka.patsnap.com/patent-CN111039921A
https://eureka.patsnap.com/patent-CN111039921A
https://eureka.patsnap.com/patent-CN111039921A
https://eureka.patsnap.com/patent-CN111039921A
https://eureka.patsnap.com/patent-CN111039921A
https://eureka.patsnap.com/patent-CN111039921A
https://www.benchchem.com/product/b018816?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN111039921A
https://www.benchchem.com/product/b018816?utm_src=pdf-body
https://sielc.com/separation-of-2-methyl-5-nitrophenylguanidine-nitrate-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-2-methyl-5-nitrophenylguanidine-nitrate-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-2-methyl-5-nitrophenylguanidine-nitrate-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-2-methyl-5-nitrophenylguanidine-nitrate-on-newcrom-r1-hplc-column
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: UV detection is suitable for this compound. A wavelength of 195 nm has been

used for the analysis of the parent guanidine molecule.[10]

Note: For method development and validation, it is crucial to optimize parameters such as the

specific column, mobile phase composition and gradient, flow rate, and detector wavelength for

the specific instrumentation being used.

Role in Imatinib Synthesis
1-(2-Methyl-5-nitrophenyl)guanidine nitrate is not known to have a direct biological

mechanism of action itself.[1] Its primary significance lies in its role as a precursor in the

synthesis of Imatinib.[1] The following diagram illustrates the logical flow from the starting

material to Imatinib, highlighting the position of the title compound.
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Caption: Simplified reaction pathway for Imatinib synthesis.

The synthesis involves the initial formation of the guanidine nitrate, followed by a cyclization

reaction to form the pyrimidine ring.[11] Subsequent reduction of the nitro group to an amine

and further condensation reactions lead to the final Imatinib molecule.[8]
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Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 1-
(2-Methyl-5-nitrophenyl)guanidine nitrate. The presence of a nitroaromatic group suggests

that it should be handled with care, avoiding high temperatures and potential ignition sources.

[1] Guanidine derivatives can be irritants, and therefore, skin and eye contact should be

avoided.[1] Always refer to the latest Safety Data Sheet (SDS) for complete and detailed safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-(2-Methyl-5-nitrophenyl)guanidine nitrate chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018816#1-2-methyl-5-nitrophenyl-guanidine-nitrate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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